Cas no 329727-09-5 (2-Thiophenecarboxylic acid, 5-methyl-, 2-acetylphenyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-methyl-, 2-acetylphenyl ester
• CAS No: 329727-09-5
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 1454630
• Update Time: 2024-08-25

2-Thiophenecarboxylic acid, 5-methyl-, 2-acetylphenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-methyl-, 2-acetylphenyl ester

• Inchi： 1S/C14H12O3S/c1-9-7-8-13(18-9)14(16)17-12-6-4-3-5-11(12)10(2)15/h3-8H,1-2H3
• InChI Key： BBTAYABJCAMMOD-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=CC=C2C(C)=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 260.05076

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Melting Point: 110-112 °C(Solv: ethanol (64-17-5))
• Boiling Point: 449.5±40.0 °C(Predicted)
• PSA: 43.37